Cas no 24170-48-7 (Disperse Red 137)

• Product Name: Disperse Red 137
• CAS No: 24170-48-7
• MF: C₁₉H₁₉N₅O₃S₂
• MW: 429.515860795975
• CID: 52451
• PubChem ID: 90382
• Update Time: 2025-04-18

Disperse Red 137 Chemical and Physical Properties

Names and Identifiers

• Disperse Red 137
• 3-[(2-Hydroxyethyl)[4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]amino]propiononitrile
• 3-[N-(2-hydroxyethyl)-4-[(6-methylsulfonyl-1,3-benzothiazol-2-yl)diazenyl]anilino]propanenitrile
• C.I. DISPERSE RED 137 PRESS CAKE
• 3-(((2-(Dimethylamino)propyl)thio)methyl)pyridine
• 3-[(2-dimethylamino-propylmercapto)-methyl]-pyridine
• 3-[(2-hydroxyethyl)(4-{[6-(methylsulfonyl)benzothiazol-2-yl]azo}phenyl)amino]propiononitrile
• Pyridine,3-(((2-(dimethylamino)propyl)thio)methyl)
• DTXSID4066963
• Propionitrile, 3-[N-(2-hydroxyethyl)-p-[[6-(methylsulfonyl)-2-benzothiazolyl]azo]anilino]-
• FT-0754808
• Propanenitrile, 3-((2-hydroxyethyl)(4-((6-(methylsulfonyl)-2-benzothiazolyl)azo)phenyl)amino)-
• Propanenitrile, 3-((2-hydroxyethyl)(4-(2-(6-(methylsulfonyl)-2-benzothiazolyl)diazenyl)phenyl)amino)-
• Propanenitrile, 3-[(2-hydroxyethyl)[4-[[6-(methylsulfonyl)-2-benzothiazolyl]azo]phenyl]amino]-
• (E)-3-((2-hydroxyethyl)(4-((6-(methylsulfonyl)benzo[d]thiazol-2-yl)diazenyl)phenyl)amino)propanenitrile
• 5T6YY5UA2B
• 24170-48-7
• EINECS 246-057-7
• 3-[(2-hydroxyethyl)({4-[(1E)-2-(6-methanesulfonyl-1,3-benzothiazol-2-yl)diazen-1-yl]phenyl})amino]propanenitrile
• NS00027577
• 3-[(2-Hydroxyethyl)[4-[2-[6-(methylsulfonyl)-2-benzothiazolyl]diazenyl]phenyl]amino]propanenitrile
• 3-((2-Hydroxyethyl)(4-((6-(methylsulphonyl)benzothiazol-2-yl)azo)phenyl)amino)propiononitrile
• 3-[N-(2-hydroxyethyl)-4-[(6-methylsulfonyl-1, 3-benzothiazol-2-yl)diazenyl]anilino]propanenitrile

• Inchi： 1S/C19H19N5O3S2/c1-29(26,27)16-7-8-17-18(13-16)28-19(21-17)23-22-14-3-5-15(6-4-14)24(11-12-25)10-2-9-20/h3-8,13,25H,2,10-12H2,1H3/b23-22+
• InChI Key： ZDFGMUPYJLPKGD-GHVJWSGMSA-N
• SMILES： S(C)(C1=CC=C2C(=C1)SC(/N=N/C1C=CC(=CC=1)N(CCC#N)CCO)=N2)(=O)=O

Computed Properties

• Exact Mass: 429.09300
• Monoisotopic Mass: 429.09293183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 155.63000
• LogP: 4.90838